402-71-1

Tosylphenylalanyl chloromethyl ketone

In Stock

• CAS RN:
• 402-71-1

• Formula:
• C17H18ClNO3S

• InChI:
• InChI=1S/C17H18ClNO3S/c1-13-7-9-15(10-8-13)23(21,22)19-16(17(20)12-18)11-14-5-3-2-4-6-14/h2-10,16,19H,11-12H2,1H3/t16-/m0/s1

• InChIKey:
• MQUQNUAYKLCRME-INIZCTEOSA-N

• Irreversible chymotrypsin inhibitor and SMase inhibitor. Inhibits the activation of PDK1-dependent AGC kinases. Selectively inhibits RSK, Akt and S6K1. Shows antitumor effects in vivo. Centrally active.
  Tosyl phenylalanyl chloromethyl ketone (TPCK) is an irreversible inhibitor of chymotrypsin-like proteases that has been shown to affect cell proliferation, apoptosis, and tumorigenesis. It can disrupt PDK1 signaling to the AGC kinases, Akt, S6K1, and RSK, as well as MSK1 and MSK2.2 TPCK also inhibits superoxide production and suppresses neutrophil respiratory burst.
  N-tosyl-L-phenylalanyl chloromethyl ketone is the N-tosyl derivative of L-phenylalanyl chloromethyl ketone. It has a role as an alkylating agent and a serine proteinase inhibitor. It is a sulfonamide and an alpha-chloroketone. It contains a L-phenylalanyl group.
  An inhibitor of Serine Endopeptidases. Acts ...

3-(4-methoxyphenyl)-2-methyl-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929402-71-1

• Formula:
• C25H28N2O5

• InChI:
• InChI=1S/C25H28N2O5/c1-17-23(18-3-5-19(29-2)6-4-18)24(28)20-7-8-22-21(25(20)32-17)15-27(16-31-22)10-9-26-11-13-30-14-12-26/h3-8H,9-16H2,1-2H3

• InChIKey:
• YLQJETARTIKUKR-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-2-methyl-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C25H28N2O5 and its molecular weight is 436.508. The purity is usually 95%.

Myoseverin

In Stock

• CAS RN:
• 267402-71-1

• Formula:
• C24H28N6O2

• InChI:
• InChI=1S/C24H28N6O2/c1-16(2)30-15-27-21-22(25-13-17-5-9-19(31-3)10-6-17)28-24(29-23(21)30)26-14-18-7-11-20(32-4)12-8-18/h5-12,15-16H,13-14H2,1-4H3,(H2,25,26,28,29)

• InChIKey:
• IDCOTQWQVPRTNK-UHFFFAOYSA-N

• Myoseverin is a trisubstituted purine which binds microtubules, reversibly altering cellular function. At 20 μM, it directly binds tubulin and disrupts the structure of the microtubule cytoskeleton, resulting in myotube fission. Myoseverin arrests cell cycle in the G2/M phase, followed by DNA synthesis and cell proliferation after removal of the compound.
  Myoseverin is an inducer of the reversible fission of multinucleated myotubes into mononucleated fragments, affecting the expression of a variety of growth factor, immunomodulatory, extracellular matrix-remodeling, and stress response genes, consistent with the activation of pathways involved in wound healing and tissue regeneration.
  

Tert-butyl 2-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate

Usually In Stock

• CAS RN:
• 2248402-71-1

• Formula:
• C12H17F2N3O2

• InChI:
• InChI=1S/C12H17F2N3O2/c1-12(2,3)19-11(18)9-8(10(13)14)16-7-6-15-4-5-17(7)9/h10,15H,4-6H2,1-3H3

• InChIKey:
• MTQBVSKPXJOVFB-UHFFFAOYSA-N

• Tert-butyl 2-(difluoromethyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylate is a useful research compound. Its molecular formula is C12H17F2N3O2 and its molecular weight is 273.284. The purity is usually 95%.